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Compound of Interest

Compound Name: Bis(2-ethoxyethyl) adipate

Cat. No.: B086696 Get Quote

An In-depth Technical Guide to Bis(2-
ethoxyethyl) adipate
For Researchers, Scientists, and Drug Development Professionals

Abstract
Bis(2-ethoxyethyl) adipate, a diester of adipic acid and 2-ethoxyethanol, is a chemical

compound with potential applications as a plasticizer and solvent. This technical guide provides

a comprehensive overview of its chemical structure, properties, and relevant experimental

methodologies. Due to the limited availability of specific experimental data for this compound,

this guide also presents generalized protocols for the synthesis and analysis of adipate esters,

which can be adapted for Bis(2-ethoxyethyl) adipate. This document is intended to serve as a

foundational resource for researchers and professionals in chemistry and drug development.

Chemical Structure and Identification
Bis(2-ethoxyethyl) adipate is characterized by a central six-carbon dicarboxylic acid

backbone (adipic acid) esterified with two 2-ethoxyethanol molecules at its carboxyl groups.

Chemical Structure:

Table 1: Chemical Identification
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Identifier Value

IUPAC Name bis(2-ethoxyethyl) hexanedioate[1]

CAS Number 109-44-4[1]

Molecular Formula C14H26O6[1]

Molecular Weight 290.35 g/mol [1]

Canonical SMILES CCOCCOC(=O)CCCCC(=O)OCCOCC

InChI Key NJEMMCIKSMMBDM-UHFFFAOYSA-N

Physicochemical Properties
Experimental data for the physicochemical properties of Bis(2-ethoxyethyl) adipate are not

widely available in the literature. The following table summarizes the available computed and

limited experimental data.

Table 2: Physicochemical Properties of Bis(2-ethoxyethyl) adipate

Property Value Data Type

Molecular Weight 290.35 g/mol Computed[1]

Kovats Retention Index
1880, 1880, 1924 (Standard

non-polar)
Experimental[1]

Density Data not available -

Boiling Point Data not available -

Melting Point Data not available -

Solubility Data not available -

Refractive Index Data not available -

Viscosity Data not available -

Experimental Protocols
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Due to the scarcity of specific experimental protocols for Bis(2-ethoxyethyl) adipate, this

section provides detailed, generalized methodologies for the synthesis of adipate esters and

the determination of key physical properties, which can be readily adapted by researchers.

Synthesis of Bis(2-ethoxyethyl) adipate
The following is a general procedure for the synthesis of dialkyl adipates via Fischer

esterification, which can be adapted for the synthesis of Bis(2-ethoxyethyl) adipate from

adipic acid and 2-ethoxyethanol.[2][3]

Objective: To synthesize Bis(2-ethoxyethyl) adipate through the acid-catalyzed esterification

of adipic acid with 2-ethoxyethanol.

Materials:

Adipic acid

2-ethoxyethanol

A strong acid catalyst (e.g., concentrated sulfuric acid or p-toluenesulfonic acid)

A suitable solvent for azeotropic removal of water (e.g., toluene)

Sodium bicarbonate solution (saturated)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Equipment:

Round-bottom flask

Dean-Stark apparatus or Soxhlet extractor with drying agent

Reflux condenser
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Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, a Dean-Stark

apparatus, and a reflux condenser, combine adipic acid and a molar excess of 2-

ethoxyethanol (typically a 1:2.5 to 1:3 molar ratio of acid to alcohol).

Solvent and Catalyst Addition: Add a suitable volume of toluene to the flask to facilitate

azeotropic removal of water. Add a catalytic amount of the strong acid catalyst (e.g., 1-2% by

weight of the adipic acid).

Esterification: Heat the reaction mixture to reflux with vigorous stirring. The water produced

during the esterification will be removed as an azeotrope with toluene and collected in the

Dean-Stark trap.

Monitoring the Reaction: Monitor the progress of the reaction by observing the amount of

water collected in the Dean-Stark trap. The reaction is considered complete when water is no

longer being produced.

Work-up:

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent.

Purification:
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Remove the toluene and excess 2-ethoxyethanol by rotary evaporation.

The crude Bis(2-ethoxyethyl) adipate can be further purified by vacuum distillation.

Determination of Density
The density of liquid samples such as Bis(2-ethoxyethyl) adipate can be accurately

determined using a digital density meter according to a standard test method like ASTM

D4052.[4][5]

Objective: To determine the density of a liquid sample using a digital density meter.

Equipment:

Digital Density Meter with an oscillating U-tube.

Thermostatically controlled bath or Peltier device for temperature control.

Syringes for sample injection.

Procedure:

Calibration: Calibrate the instrument at the desired temperature using two reference

standards of known density, typically dry air and deionized water.

Sample Preparation: Ensure the liquid sample is free of any air bubbles and solid impurities.

Measurement:

Set the instrument to the desired measurement temperature.

Introduce the sample into the oscillating U-tube using a syringe, ensuring no air bubbles

are present in the tube.

Allow the temperature of the sample to equilibrate.

The instrument measures the oscillation period of the U-tube containing the sample and

calculates the density.
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Cleaning: Thoroughly clean the U-tube with appropriate solvents and dry it completely

between measurements.

Determination of Refractive Index
The refractive index of a transparent liquid like Bis(2-ethoxyethyl) adipate can be measured

using a refractometer following a standard method such as ASTM D1218.[6][7]

Objective: To measure the refractive index of a liquid sample.

Equipment:

Abbe refractometer or a digital refractometer.

A constant temperature circulating bath.

Light source (e.g., sodium D line).

Procedure:

Calibration: Calibrate the refractometer using a standard of known refractive index at the

measurement temperature.

Sample Application: Place a few drops of the liquid sample onto the prism of the

refractometer.

Temperature Control: Allow the sample to reach the desired temperature by circulating water

from the constant temperature bath through the refractometer prisms.

Measurement:

For an Abbe refractometer, adjust the instrument to bring the dividing line between the

light and dark fields into sharp focus at the crosshairs and read the refractive index from

the scale.

For a digital refractometer, the instrument will automatically display the refractive index.
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Cleaning: Clean the prism surfaces thoroughly with a suitable solvent and a soft tissue after

each measurement.

Purity Analysis by Gas Chromatography (GC)
The purity of adipate esters can be determined using gas chromatography with a flame

ionization detector (FID) or a mass spectrometer (MS). The following is a general protocol.[8]

Objective: To assess the purity of a Bis(2-ethoxyethyl) adipate sample.

Equipment:

Gas chromatograph with a capillary column (e.g., a non-polar or medium-polarity column).

Flame Ionization Detector (FID) or Mass Spectrometer (MS).

Autosampler or manual injection syringe.

Data acquisition and processing software.

Procedure:

Sample Preparation: Dissolve a small, accurately weighed amount of the sample in a

suitable volatile solvent (e.g., hexane or ethyl acetate) to a known concentration.

GC Conditions:

Injector Temperature: Set to a temperature that ensures rapid volatilization of the sample

without degradation (e.g., 250 °C).

Oven Temperature Program: Start at a low temperature (e.g., 80 °C), hold for a few

minutes, and then ramp up to a higher temperature (e.g., 270 °C) at a controlled rate (e.g.,

20 °C/min). Hold at the final temperature for a sufficient time to elute all components.

Carrier Gas: Use an inert gas like helium or nitrogen at a constant flow rate.

Detector Temperature: Set higher than the final oven temperature to prevent condensation

(e.g., 300 °C for FID).
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Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

Data Analysis:

Identify the peak corresponding to Bis(2-ethoxyethyl) adipate based on its retention

time.

Calculate the purity by determining the area percentage of the main peak relative to the

total area of all peaks in the chromatogram. For higher accuracy, use an internal or

external standard calibration method.

Safety and Handling
Based on the available GHS classification, Bis(2-ethoxyethyl) adipate should be handled with

care.

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Measures:

Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid inhalation of vapors.

Avoid contact with skin and eyes.

Store in a tightly closed container in a cool, dry place.
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General Synthesis of Adipate Esters

General Synthesis of Adipate Esters
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Caption: General workflow for the synthesis of Bis(2-ethoxyethyl) adipate.

Analytical Workflow for Purity Determination
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Analytical Workflow for Purity Determination

Bis(2-ethoxyethyl) adipate Sample

Sample Preparation
(Dissolve in solvent)
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Caption: Logical workflow for the purity analysis of Bis(2-ethoxyethyl) adipate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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